Cas no 200067-94-3 ((Xi)-2,3-Dihydroxy-2-((Xi)-1-hydroxy-aethyl)-3-methyl-buttersaeure-((7aS)-(7ar)-hexahydropyrrolizin-1c-ylmethylester))

• Product name: (Xi)-2,3-Dihydroxy-2-((Xi)-1-hydroxy-aethyl)-3-methyl-buttersaeure-((7aS)-(7ar)-hexahydropyrrolizin-1c-ylmethylester)
• CAS No: 200067-94-3
• MF: C₁₅H₂₇NO₅
• MW: 301.378585100174
• CID: 2049371

(Xi)-2,3-Dihydroxy-2-((Xi)-1-hydroxy-aethyl)-3-methyl-buttersaeure-((7aS)-(7ar)-hexahydropyrrolizin-1c-ylmethylester) Chemical and Physical Properties

Names and Identifiers

• (Xi)-2,3-Dihydroxy-2-((Xi)-1-hydroxy-aethyl)-3-methyl-buttersaeure-((7aS)-(7ar)-hexahydropyrrolizin-1c-ylmethylester)
• (Xi)-2,3-dihydroxy-2-((Xi)-1-hydroxy-ethyl)-3-methyl-butyric acid-((7aS)-(7ar)-hexahydropyrrolizin-1c-ylmethyl ester)
• Floridinine
• (-)-Floridinine
• Butanoic acid, 2,3-dihydroxy-2-(1-hydroxyethyl)-3-methyl-, (hexahydro-1H-pyrrolizin-1-yl)methyl ester, [1R-[1α[S*(S*)],7aα]]-

• Inchi： 1S/C15H27NO5/c1-10(17)15(20,14(2,3)19)13(18)21-9-11-6-8-16-7-4-5-12(11)16/h10-12,17,19-20H,4-9H2,1-3H3
• InChI Key： QRVKSRGLONTBPX-UHFFFAOYSA-N
• SMILES： CC(C(C(O)(C)C)(C(OCC1C2N(CCC2)CC1)=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• XLogP3: -0.311

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 448.8±28.0 °C(Predicted)
• pka: 12.48±0.29(Predicted)